Cas no 1094510-28-7 ((4-bromo-2-propoxyphenyl)methanol)

• Product Name: (4-bromo-2-propoxyphenyl)methanol
• CAS No: 1094510-28-7
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• MDL: MFCD11619327
• CID: 1187620
• PubChem ID: 68559907
• Update Time: 2025-05-22

(4-bromo-2-propoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-propoxyphenyl)methanol
• ACMC-209936
• CTK8A9208
• SureCN3234853
• ANW-16048
• [4-bromo-2-(propyloxy)phenyl]methanol
• 4-bromo-2-(propyloxy)-benzyl alcohol
• 4-bromo-2-propoxyBenzenemethanol
• E90552
• DTXSID50738609
• BS-25696
• MFCD11619327
• SCHEMBL3234853
• CS-0211823
• DA-39911
• 1094510-28-7

• MDL： MFCD11619327
• Inchi： 1S/C10H13BrO2/c1-2-5-13-10-6-9(11)4-3-8(10)7-12/h3-4,6,12H,2,5,7H2,1H3
• InChI Key： DTPPBAPKRNLWJG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CO)=C(C=1)OCCC

Computed Properties

• Exact Mass: 244.01000
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 2.73020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (4-bromo-2-propoxyphenyl)methanol

Introduction to (4-Bromo-2-Propoxyphenyl)Methanol (CAS No. 1094510-28-7)

The compound (4-bromo-2-propoxyphenyl)methanol, identified by the CAS number 1094510-28-7, is a significant organic compound with diverse applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the 4-position and a propoxy group at the 2-position of a phenol ring, with a methanol group attached directly to the aromatic ring.

Recent studies have highlighted the potential of (4-bromo-2-propoxyphenyl)methanol as a key intermediate in the synthesis of bioactive compounds. Its structure makes it highly versatile, enabling it to participate in various chemical reactions such as nucleophilic substitutions, oxidations, and couplings. The presence of the bromine atom at the 4-position provides an excellent leaving group for substitution reactions, while the propoxy group at the 2-position enhances the compound's solubility and stability under different reaction conditions.

One of the most promising applications of this compound is in drug discovery. Researchers have explored its potential as a precursor for developing anti-inflammatory and antiviral agents. For instance, studies have shown that derivatives of (4-bromo-2-propoxyphenyl)methanol exhibit significant activity against various viral strains, including influenza and herpes simplex virus. These findings underscore its importance in the development of novel therapeutic agents.

In addition to its pharmaceutical applications, (4-bromo-2-propoxyphenyl)methanol has also found utility in agrochemicals. Its ability to act as a precursor for fungicides and insecticides has been extensively studied. Recent advancements in green chemistry have further enhanced its appeal by enabling its synthesis through environmentally friendly methods, such as catalytic hydrogenation and enzymatic reactions.

The synthesis of (4-bromo-2-propoxyphenyl)methanol involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. A common approach involves the bromination of a phenol derivative followed by alkoxylation and methylation steps. The optimization of these steps has been a focus of recent research efforts, with scientists exploring novel catalysts and reaction pathways to improve efficiency.

Moreover, computational studies have provided valuable insights into the electronic properties and reactivity of (4-bromo-2-propoxyphenyl)methanol. These studies have revealed that the compound's aromaticity plays a crucial role in its reactivity towards electrophilic substitution reactions. This understanding has facilitated the design of more efficient synthetic routes and has opened new avenues for exploring its potential in advanced materials.

In conclusion, (4-bromo-2-propoxyphenyl)methanol (CAS No. 1094510-28-7) is a versatile compound with wide-ranging applications across various industries. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in modern chemical science.